Cas no 56161-83-2 (Propanedioic acid, 2-piperidinylidene-, diethyl ester)

• Product Name: Propanedioic acid, 2-piperidinylidene-, diethyl ester
• CAS No: 56161-83-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 349629
• PubChem ID: 11042881
• Update Time: 2025-04-19

Propanedioic acid, 2-piperidinylidene-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-piperidinylidene-, diethyl ester
• diethyl 2-piperidin-2-ylidenepropanedioate
• 56161-83-2
• DTXSID40453091

• Inchi： 1S/C12H19NO4/c1-3-16-11(14)10(12(15)17-4-2)9-7-5-6-8-13-9/h13H,3-8H2,1-2H3
• InChI Key： WZTKMEXCPQONRT-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C1/CCCCN/1)=O

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63